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Compound of Interest

Compound Name: 1-sec-butyl-1H-pyrazol-5-amine

CAS No.: 3524-19-4

Cat. No.: B1275392

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of 1-sec-butyl-1H-pyrazol-5-amine, a

heterocyclic amine with potential applications in medicinal chemistry and materials science. We

will delve into its chemical properties, synthesis, and safety considerations, offering a valuable

resource for professionals in the field.

Core Molecular Attributes
1-sec-butyl-1H-pyrazol-5-amine is a substituted pyrazole derivative. The core of its structure

is a five-membered aromatic ring containing two adjacent nitrogen atoms, characteristic of a

pyrazole. This ring is substituted with a sec-butyl group at the 1-position and an amine group at

the 5-position.
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Property Value Source

Molecular Formula C₇H₁₃N₃ [1]

Molecular Weight 139.198 g/mol [1]

CAS Number 3524-19-4 [1]

A key synonym for this compound is 2-[(2S)-butan-2-yl]pyrazol-3-amine.[1]

Physicochemical Properties
Understanding the physical and chemical properties of a compound is crucial for its application

in research and development. Below is a summary of the known physicochemical data for 1-
sec-butyl-1H-pyrazol-5-amine.

Property Value Unit Source

Boiling Point 250.2 °C at 760 mmHg [1]

Flash Point 105.1 °C [1]

Density 1.09 g/cm³ [1]

Synthesis and Experimental Protocols
The synthesis of substituted pyrazoles like 1-sec-butyl-1H-pyrazol-5-amine often involves the

condensation of a β-dicarbonyl compound or its equivalent with a hydrazine derivative. In this

case, the sec-butylhydrazine would be a key reagent.

A general synthetic approach is illustrated below. Please note that specific reaction conditions

such as solvent, temperature, and catalysts would need to be optimized for this particular

derivative.

Conceptual Synthesis Workflow
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Caption: General synthesis pathway for substituted pyrazolamines.

Step-by-Step Experimental Protocol (Hypothetical)

Reaction Setup: In a round-bottom flask equipped with a magnetic stirrer and a reflux

condenser, dissolve the β-ketocyanoalkane in a suitable solvent such as ethanol.

Reagent Addition: Add sec-butylhydrazine to the solution. The reaction may be catalyzed by

the addition of a weak acid or base.

Reflux: Heat the reaction mixture to reflux for several hours. Monitor the reaction progress

using thin-layer chromatography (TLC).

Workup: Once the reaction is complete, cool the mixture to room temperature. Remove the

solvent under reduced pressure.

Purification: The crude product can be purified by column chromatography on silica gel or by

recrystallization from an appropriate solvent system to yield pure 1-sec-butyl-1H-pyrazol-5-
amine.

Applications in Research and Drug Discovery
Substituted pyrazoles are a well-established class of compounds in medicinal chemistry, known

for a wide range of biological activities. While specific studies on 1-sec-butyl-1H-pyrazol-5-
amine are not extensively documented in publicly available literature, its structural motifs

suggest potential for further investigation in several areas:
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Kinase Inhibition: The pyrazole scaffold is a common feature in many kinase inhibitors used

in oncology.

Antimicrobial Agents: Various pyrazole derivatives have demonstrated antibacterial and

antifungal properties.

Agrochemicals: The structural features may be relevant for the development of new

herbicides or pesticides.

Safety and Handling
As with any chemical compound, proper safety precautions should be taken when handling 1-
sec-butyl-1H-pyrazol-5-amine. It is advisable to consult the Safety Data Sheet (SDS) from the

supplier for detailed information on handling, storage, and disposal. General safety measures

include:

Working in a well-ventilated fume hood.

Wearing appropriate personal protective equipment (PPE), including gloves, safety glasses,

and a lab coat.

Avoiding inhalation, ingestion, and skin contact.

Conclusion
1-sec-butyl-1H-pyrazol-5-amine is a chemical entity with defined molecular and physical

properties. Its synthesis is achievable through established chemical pathways for pyrazole

derivatives. While its specific applications are yet to be fully explored, its structural relationship

to biologically active molecules makes it a compound of interest for further research and

development in medicinal chemistry and related fields.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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